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Phase Extraction and GC-MS
Abstract
This application note presents a robust and validated method for the quantification of 2-
methylanthracene, a key polycyclic aromatic hydrocarbon (PAH), in complex crude oil

matrices. The protocol employs an efficient ultrasound-assisted extraction (UAE) followed by a

selective solid-phase extraction (SPE) cleanup to isolate the analyte from interfering

hydrocarbons. Final determination is performed by Gas Chromatography-Mass Spectrometry

(GC-MS) operating in Selected Ion Monitoring (SIM) mode, ensuring high sensitivity and

selectivity. This method is designed for researchers in environmental monitoring, geochemistry,

and petroleum analysis, providing reliable data for source rock correlation, environmental

impact assessment, and quality control of petroleum products.
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Introduction & Significance
Polycyclic Aromatic Hydrocarbons (PAHs) are a class of organic compounds that are

ubiquitous environmental contaminants, with many classified as carcinogenic or mutagenic.[1]

[2] 2-Methylanthracene (CAS: 613-12-7) is a tricyclic PAH and a component of fossil fuels like

crude oil.[3] Its quantification is critical for several reasons:

Geochemical Fingerprinting: The relative abundance of specific PAHs and their alkylated

homologues, including 2-methylanthracene, serves as a "chemical fossil" or biomarker. This

data is invaluable for oil-to-source rock correlation studies and for understanding the thermal

maturity of petroleum reservoirs.[4]

Environmental Monitoring: Crude oil spills release PAHs into the environment. Accurate

measurement of compounds like 2-methylanthracene helps in assessing the extent of

contamination and the effectiveness of remediation efforts.

Regulatory Compliance: Many jurisdictions have regulations limiting the concentration of

specific PAHs in various products and environmental samples.

The primary analytical challenge lies in the immense complexity of the crude oil matrix, which

contains thousands of aliphatic and aromatic hydrocarbons that can interfere with the analysis.

[5][6] Therefore, a highly selective sample preparation procedure is paramount to isolate the

PAHs of interest before instrumental analysis.[7] This protocol combines the efficiency of

ultrasonic extraction with the selectivity of solid-phase extraction to overcome these matrix

effects.

Principle of the Method
The analytical strategy is based on a multi-stage process designed for optimal recovery and

accuracy.

Ultrasound-Assisted Extraction (UAE): The crude oil sample, diluted in a suitable organic

solvent, is subjected to ultrasonic waves. This process creates acoustic cavitation, where the

formation and collapse of microscopic bubbles generate localized high pressure and

temperature, enhancing the mass transfer of target analytes from the complex oil matrix into

the solvent.[8][9] UAE is significantly faster and often more efficient than traditional extraction

methods.[9]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 14 Tech Support

https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/can-22082-polycyclic-aromatic-hydrocarbons-water-can22082-en.pdf
https://www.primescholars.com/articles/validation-of-hplc-method-for-determination-of-priority-polycyclic-aromatichydrocarbons-pahs-in-waste-water-and-sediments.pdf
https://www.benchchem.com/product/b7822218/docs?utm_src=pdf-body#quantification-of-2-methylanthracene-in-crude-oil-samples
https://www.youtube.com/watch?v=kQvi7doNMJc
https://www.benchchem.com/product/b7822218/docs?utm_src=pdf-body#quantification-of-2-methylanthracene-in-crude-oil-samples
https://gsm.org.my/wp-content/uploads/gsm_file_2/702001-101393-PDF.pdf
https://www.benchchem.com/product/b7822218/docs?utm_src=pdf-body#quantification-of-2-methylanthracene-in-crude-oil-samples
https://orbit.dtu.dk/files/263978510/peerj_achem_12.pdf
https://www.iscientific.org/wp-content/uploads/2018/02/6-IJCBS-13-03-05.pdf
https://www.tandfonline.com/doi/full/10.1080/03067319.2021.1993841
https://pmc.ncbi.nlm.nih.gov/articles/PMC8938626/
https://pubmed.ncbi.nlm.nih.gov/15794549/
https://pubmed.ncbi.nlm.nih.gov/15794549/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid-Phase Extraction (SPE) Cleanup: The extract from the UAE step is passed through an

SPE cartridge. SPE is a form of liquid chromatography that separates compounds based on

their physical and chemical properties.[10][11] In this method, a silica-based sorbent is used

to retain polar compounds and larger molecules while allowing the less polar PAH fraction,

including 2-methylanthracene, to be selectively eluted. This step is crucial for removing

matrix interferences that could otherwise compromise the chromatographic analysis.[12][13]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis: The cleaned extract is injected

into a GC-MS system. The gas chromatograph separates the components of the mixture

based on their boiling points and affinity for the capillary column.[14] As each compound

elutes from the column, it enters the mass spectrometer, which ionizes the molecules

(typically via electron impact) and separates the resulting fragments based on their mass-to-

charge ratio (m/z).[4] For quantitative analysis, the MS is operated in Selected Ion Monitoring

(SIM) mode, where it only monitors for specific ions characteristic of 2-methylanthracene,

dramatically increasing sensitivity and filtering out background noise.[14]

Experimental Workflow Diagram
The complete analytical workflow is depicted below, from initial sample handling to final data

acquisition.
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Figure 1. Analytical Workflow

Crude Oil Sample

Dilution in Hexane
(Spike with Internal Std.)

Ultrasound-Assisted
Extraction (UAE)

Solid-Phase Extraction (SPE)
Cleanup

Elution of PAH Fraction
(Hexane:DCM)

Solvent Evaporation
& Reconstitution

GC-MS (SIM Mode)
Analysis

Quantification & Reporting

1. Condition Cartridge

2. Load Sample Extract

3. Wash Interferences

Click to download full resolution via product page

Caption: Figure 1. Complete workflow for 2-methylanthracene analysis.
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Detailed Protocols
Materials and Reagents

Crude Oil Sample

Standards:

2-Methylanthracene certified standard (≥97% purity).[15]

Internal Standard (IS): Phenanthrene-d10 certified standard.

Surrogate Standard: Naphthalene-d8, Acenaphthene-d10, Chrysene-d12, Perylene-d12.

[14]

Solvents (Pesticide or HPLC Grade):

n-Hexane

Dichloromethane (DCM)

Acetone

SPE Cartridges: 500 mg, 3 mL Silica gel cartridges.

Glassware: Calibrated volumetric flasks, pipettes, autosampler vials with PTFE-lined caps,

beaker, graduated cylinders.

Equipment:

Analytical balance (4-decimal place)

Ultrasonic bath

Nitrogen evaporator or rotary evaporator

Vortex mixer

GC-MS system with autosampler
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Standard Preparation
Stock Solutions (1000 µg/mL): Accurately weigh ~10 mg of 2-methylanthracene and

Phenanthrene-d10 into separate 10 mL volumetric flasks. Dissolve and bring to volume with

acetone. Store at 4°C in amber vials.

Intermediate Solutions (10 µg/mL): Prepare an intermediate solution by diluting the stock

solutions in acetone.

Calibration Standards: Prepare a series of calibration standards (e.g., 0.05, 0.1, 0.5, 1.0, 2.0,

5.0 µg/mL) in n-hexane. Each standard must contain the internal standard (Phenanthrene-

d10) at a constant concentration (e.g., 1.0 µg/mL).[14]

Sample Preparation Protocol
Homogenization & Weighing: Vigorously shake the crude oil sample to ensure homogeneity.

Accurately weigh approximately 100 mg of crude oil into a 20 mL glass vial.

Dilution & Spiking: Add 10 mL of n-hexane to the vial. Spike the sample with the internal

standard (Phenanthrene-d10) to achieve a final concentration of 1 µg/mL in the extract. Also

add surrogate standards to monitor extraction efficiency.

Ultrasound-Assisted Extraction (UAE): Cap the vial tightly and place it in an ultrasonic bath.

Sonicate for 30 minutes.[9] This step facilitates the dissolution of the oil and the transfer of

PAHs into the solvent.

SPE Cartridge Conditioning: Set up a silica SPE cartridge on a vacuum manifold. Condition

the cartridge by passing 5 mL of DCM followed by 5 mL of n-hexane. Do not allow the

cartridge to go dry.

Sample Loading: Load the 10 mL hexane extract from step 3 onto the conditioned SPE

cartridge. Allow the sample to pass through the sorbent at a slow, dropwise rate (~1-2

mL/min).

Washing (Interference Removal): After the entire sample has passed through, wash the

cartridge with 5 mL of n-hexane to elute saturates and other non-polar interferences.
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Analyte Elution: Elute the PAH fraction, including 2-methylanthracene, from the cartridge

using 8 mL of a 70:30 (v/v) mixture of n-hexane and dichloromethane.[13] Collect the eluate

in a clean collection tube.

Concentration: Gently evaporate the eluate to a final volume of approximately 0.5 mL under

a stream of nitrogen at room temperature. Reconstitute the final volume to exactly 1.0 mL

with n-hexane.

Final Extract: Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumental Protocol
The following parameters provide a validated starting point and may be optimized for specific

instruments.

GC Parameter Setting

Instrument Gas Chromatograph with Mass Spectrometer

Injection Port Splitless mode, 280°C

Injection Volume 1 µL

Carrier Gas Helium, constant flow at 1.0 mL/min

Column
HP-5MS (or equivalent), 30 m x 0.25 mm ID,

0.25 µm film thickness[14]

Oven Program
Initial 70°C, hold 2 min; ramp 20°C/min to

150°C; ramp 10°C/min to 300°C, hold 10 min

MS Parameter Setting

Ionization Mode Electron Impact (EI), 70 eV

Source Temperature 230°C

Transfer Line 280°C

Acquisition Mode Selected Ion Monitoring (SIM)
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SIM Ion Selection: The selection of appropriate ions is critical for selectivity. Based on NIST

library data, the following ions should be monitored.[16][17][18]

Compound Role Quantifier Ion (m/z) Qualifier Ion(s) (m/z)

2-Methylanthracene Target Analyte 192.1 191.1, 189.1

Phenanthrene-d10 Internal Standard 188.1 160.1

Data Analysis and Quality Control
Quantification
A five-point calibration curve is generated by plotting the response factor (ratio of analyte peak

area to internal standard peak area) against the concentration of the analyte. The concentration

of 2-methylanthracene in the sample is calculated using the response factor from the sample

analysis and the linear regression equation from the calibration curve.

Method Validation and QC
To ensure the trustworthiness of the results, the method must be validated and subject to

routine quality control.[19][20]

Linearity: The calibration curve should have a coefficient of determination (R²) of ≥ 0.995.

Limit of Detection (LOD) & Quantification (LOQ): Determined based on the signal-to-noise

ratio (S/N) of low-level standards (typically S/N of 3 for LOD and 10 for LOQ).[2][7]

Accuracy & Precision: Determined by analyzing spiked crude oil samples (matrix spikes) at

multiple concentrations. Recoveries should be within 70-130% with a relative standard

deviation (RSD) of <15%.

Quality Control: Each analytical batch should include a method blank (to check for

contamination), a laboratory control sample (LCS), and a matrix spike/matrix spike duplicate

(MS/MSD) pair.

Sample Data Presentation
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Table 1: Calibration Data for 2-Methylanthracene

Standard Level
Concentration
(µg/mL)

Analyte Area IS Area
Response
Factor

1 0.05 15,480 305,100 0.051

2 0.10 31,250 308,500 0.101

3 0.50 155,900 306,200 0.509

4 1.00 310,500 304,800 1.019

5 2.00 625,400 307,100 2.036

| R² | | | | 0.9998 |

Table 2: Analysis Results for a Spiked Crude Oil Sample

Sample ID Analyte
Spiked
Conc.
(µg/g)

Measured
Conc.
(µg/g)

Recovery
(%)

RSD (%)
(n=3)

| Crude Oil A | 2-Methylanthracene | 10.0 | 9.45 | 94.5% | 5.8% |

Conclusion
The described method provides a comprehensive and reliable protocol for the quantification of

2-methylanthracene in crude oil. The combination of ultrasound-assisted extraction and

targeted SPE cleanup effectively mitigates the severe matrix effects inherent in petroleum

samples. The use of GC-MS in SIM mode with an internal standard ensures the high degree of

sensitivity, selectivity, and accuracy required for both research and routine monitoring

applications. Adherence to the outlined validation and quality control procedures will ensure the

generation of defensible and high-quality data.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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